(4-bromo-3-fluorophenyl)methanethiol
Overview
Description
“(4-bromo-3-fluorophenyl)methanethiol” is a chemical compound with the CAS Number: 886498-29-9 . It has a molecular weight of 221.09 . It is used in various fields of research including Life Science, Material Science, Chemical Synthesis, Chromatography, Analytical and many others .
Molecular Structure Analysis
The InChI code for “(4-bromo-3-fluorophenyl)methanethiol” is 1S/C7H6BrFS/c8-6-2-1-5(4-10)7(9)3-6/h1-3,10H,4H2 . This code provides a specific textual representation of the compound’s molecular structure.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4-bromo-3-fluorophenyl)methanethiol involves the reaction of 4-bromo-3-fluorobenzaldehyde with hydrogen sulfide in the presence of a reducing agent to yield the corresponding thiol.", "Starting Materials": [ "4-bromo-3-fluorobenzaldehyde", "Hydrogen sulfide", "Reducing agent" ], "Reaction": [ "Step 1: Dissolve 4-bromo-3-fluorobenzaldehyde in a suitable solvent.", "Step 2: Add hydrogen sulfide gas to the reaction mixture.", "Step 3: Add a reducing agent to the reaction mixture to facilitate the reaction.", "Step 4: Heat the reaction mixture under reflux for a suitable period of time.", "Step 5: Cool the reaction mixture and isolate the product by filtration or extraction." ] } | |
CAS RN |
1537406-67-9 |
Product Name |
(4-bromo-3-fluorophenyl)methanethiol |
Molecular Formula |
C7H6BrFS |
Molecular Weight |
221.1 |
Purity |
95 |
Origin of Product |
United States |
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